2,8-Di-tert-butyl-5,11-bis(4-tertbutylphenyl)-6,12-diphenyltetracene

• IUPAC Name: 2,8-ditert-butyl-5,11-bis(4-tert-butylphenyl)-6,12-diphenyltetracene
• InChI: InChI=1S/C58H60/c1-55(2,3)41-27-23-39(24-28-41)49-45-33-31-43(57(7,8)9)35-47(45)52(38-21-17-14-18-22-38)54-50(40-25-29-42(30-26-40)56(4,5)6)46-34-32-44(58(10,11)12)36-48(46)51(53(49)54)37-19-15-13-16-20-37/h13-36H,1-12H3
• InChI Key: WFQFDAGQJUVDKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=C3C(=C4C=C(C=CC4=C(C3=C(C5=C2C=CC(=C5)C(C)(C)C)C6=CC=CC=C6)C7=CC=C(C=C7)C(C)(C)C)C(C)(C)C)C8=CC=CC=C8
• Molecular Formula: C58H60
• Molecular Weight: 757.1 g/mol

Description

2,8-Di-tert-butyl-5,11-bis(4-tertbutylphenyl)-6,12-diphenyltetracene (DTBDPT) is a synthetic organic compound and a member of the tetracene family. It is composed of four benzene rings connected by four double bonds in a linear arrangement. DTBDPT is of interest due to its potential applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs). Its unique structure has enabled it to be used in a variety of scientific applications, such as in the study of molecular interactions, charge transport, and energy transfer.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Organic conjugated derivatives containing multifraction twisted acene units, similar to the structure of 2,8-Di-tert-butyl-5,11-bis(4-tertbutylphenyl)-6,12-diphenyltetracene, have been synthesized for use in organic light-emitting diodes (OLEDs). These compounds exhibit strong blue light emission in diluted solutions, with quantum yields ranging from 0.21 to 0.67. In the solid state, they display green luminance, except for specific derivatives. Their structure leads to a significant fluorescence enhancement, attributed to the formation of a delocalized excited state in multibranch structures. This makes them suitable for high-generation branched dendrimers in OLED applications (Liu et al., 2013).

Sterically Encumbered Systems

Research on sterically encumbered systems, including compounds with structures similar to this compound, focuses on creating materials with two low-coordinate phosphorus centers. These materials are synthesized for potential applications in novel compounds with unique bridged phosphorus centers. The sterically demanding ligands play a crucial role in the structural formation and potential applications in advanced materials science (Shah et al., 2000).

Microfluidic White Organic Light-Emitting Diode

In the development of microfluidic white organic light-emitting diodes (WOLEDs), compounds like this compound are used as solvent-free liquid emitters. These emitters are integrated into microchannels to produce white electroluminescence, with potential applications in microdisplays and lighting. The specific color properties of these compounds contribute to the creation of warm-white light, highlighting their significance in advanced display technologies (Kobayashi et al., 2015).